Cas no 356060-21-4 (2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride)
2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-((2-((2-aminoethyl)amino)ethyl)amino)ethan-1-ol trihydrochloride
- 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride
-
- Inchi: 1S/C6H17N3O.3ClH/c7-1-2-8-3-4-9-5-6-10;;;/h8-10H,1-7H2;3*1H
- InChI Key: HSESXHHJEGRYJN-UHFFFAOYSA-N
- SMILES: Cl.Cl.Cl.OCCNCCNCCN
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 61
- Topological Polar Surface Area: 70.3
2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A292760-25mg |
2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride |
356060-21-4 | 25mg |
$ 150.00 | 2022-06-08 | ||
| TRC | A292760-50mg |
2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride |
356060-21-4 | 50mg |
$ 250.00 | 2022-06-08 | ||
| TRC | A292760-100mg |
2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride |
356060-21-4 | 100mg |
$ 395.00 | 2022-06-08 |
2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride
Introduction to 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride (CAS No. 356060-21-4) in Modern Chemical and Pharmaceutical Research
The compound 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride, identified by the CAS number 356060-21-4, represents a significant advancement in the field of chemical and pharmaceutical research. This trihydrochloride salt, derived from a polyamine backbone, has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the modulation of biological pathways involving protein-protein interactions and enzyme inhibition.
Structurally, the molecule features a central ethanolamine core substituted with two aminoethylamino groups, each further extended by an aminoethyl chain. This bifunctional design allows for versatile interactions with biological targets, making it a promising candidate for the development of novel therapeutic agents. The trihydrochloride formulation enhances solubility and stability, facilitating its use in both in vitro and in vivo experimental settings.
Recent studies have highlighted the compound's potential in the field of oncology. Its ability to disrupt aberrant signaling pathways associated with cancer cell proliferation has been demonstrated in preclinical models. Specifically, research indicates that 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride can interfere with tyrosine kinase activity, which is often overexpressed in malignant cells. This mechanism aligns with the growing interest in targeted therapy approaches that leverage small molecule inhibitors to modulate disease-specific pathways.
In addition to its oncological applications, this compound has shown promise in addressing inflammatory disorders. Chronic inflammation is a hallmark of numerous diseases, including autoimmune conditions and metabolic syndromes. Preliminary findings suggest that 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride can attenuate inflammatory responses by inhibiting key pro-inflammatory cytokines. This effect is attributed to its interaction with intracellular signaling cascades that regulate immune cell function.
The synthesis and characterization of 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis combined with high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise structural elucidation. These advancements ensure that researchers can reliably utilize the compound in their studies without concerns regarding impurities or degradation.
One of the most compelling aspects of this compound is its potential for further derivatization. The presence of multiple reactive sites allows chemists to modify its structure to enhance specific pharmacological properties. For instance, introduction of fluorine atoms or other functional groups could improve metabolic stability or target specificity. Such modifications are critical for optimizing drug candidates for clinical translation.
Regulatory considerations play a crucial role in advancing compounds like 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Additionally, rigorous toxicological studies are essential to assess potential side effects before human testing can commence. These steps are integral to the drug development pipeline and underscore the importance of meticulous research and development.
The interdisciplinary nature of modern pharmaceutical research underscores the value of compounds like 356060-21-4. Collaboration between chemists, biologists, and clinicians is necessary to fully realize their therapeutic potential. For instance, computational modeling can predict how the molecule will interact with biological targets, while cell-based assays provide experimental validation of these predictions.
Future directions for research on 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride include exploring its role in neurodegenerative diseases. Emerging evidence suggests that dysregulation of protein-protein interactions may contribute to conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate such interactions makes it a candidate for investigating novel therapeutic strategies.
In conclusion, 2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride (CAS No. 356060-21-4) represents a significant advancement in chemical and pharmaceutical research. Its unique structure, multifunctional properties, and potential applications in oncology and inflammatory diseases position it as a valuable tool for both academic investigation and industrial development. As research continues to uncover new therapeutic possibilities, compounds like this one will undoubtedly play an increasingly important role in addressing complex medical challenges.
356060-21-4 (2-(2-(2-Aminoethylamino)ethylamino)ethanol trihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)